Cas no 2091576-70-2 (3-(Chloromethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole)

• Product name: 3-(Chloromethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• CAS No: 2091576-70-2
• MF: C₇H₉ClN₂S
• MW: 188.677758932114
• CID: 5723702
• PubChem ID: 121214461

3-(Chloromethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 2091576-70-2
• 3-(chloromethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• AKOS026724994
• F2198-6554
• 3-(chloromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• Thiopyrano[4,3-c]pyrazole, 3-(chloromethyl)-2,4,6,7-tetrahydro-
• 3-(Chloromethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

• Inchi： 1S/C7H9ClN2S/c8-3-7-5-4-11-2-1-6(5)9-10-7/h1-4H2,(H,9,10)
• InChI Key： NSQBQJAAHTVVSO-UHFFFAOYSA-N
• SMILES： ClCC1C2CSCCC=2NN=1

Computed Properties

• Exact Mass: 188.0174972g/mol
• Monoisotopic Mass: 188.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 414.1±45.0 °C(Predicted)
• pka: 13.66±0.20(Predicted)